BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide on Methyl 3-
cyano-1H-indole-4-carboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl 3-cyano-1H-indole-4-
Compound Name:
carboxylate

cat. No.: B1328595

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of Methyl
3-cyano-1H-indole-4-carboxylate. The indole scaffold is a prominent feature in numerous
natural products and pharmacologically active compounds, making its derivatives, such as the
subject of this guide, of significant interest in medicinal chemistry and drug discovery. The
information herein is intended to support research and development activities by providing
foundational data on this specific molecule.

Physicochemical Properties

The fundamental properties of Methyl 3-cyano-1H-indole-4-carboxylate are summarized
below. This data is essential for experimental design, including reaction setup, solubility testing,
and analytical characterization.
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Property Value Reference
Molecular Weight 200.19 g/mol [1112]
Molecular Formula C11HsN20:2 [1][2]

CAS Number 939793-19-8 [1][2]

MDL Number MFCD09260613 [11[2]
Melting Point >140°C (decomposes) [1]

Chemical Structure

The structural representation of Methyl 3-cyano-1H-indole-4-carboxylate is crucial for
understanding its chemical reactivity and potential biological interactions. The molecule
consists of a bicyclic indole core, substituted with a cyano group at position 3 and a methyl
carboxylate group at position 4.

Caption: Chemical structure of Methyl 3-cyano-1H-indole-4-carboxylate.

Experimental Protocols

Detailed experimental protocols for the specific synthesis of Methyl 3-cyano-1H-indole-4-
carboxylate are not readily available in the reviewed literature. However, general synthetic
routes for indole derivatives often involve multi-step processes starting from commercially
available materials. The synthesis of related indole carboxylates has been achieved through
methods like the Batcho-Leimgruber indole synthesis or palladium/phosphine-catalyzed N-
heteroannulation of 2-nitrostyrenes.[3] Another approach for creating substituted indoles
involves cross-dehydrogenative coupling reactions catalyzed by metals such as copper(ll).[4]
The development of a specific protocol for Methyl 3-cyano-1H-indole-4-carboxylate would
likely adapt these established methodologies.

Biological Activity and Signhaling Pathways

While specific biological activities or signaling pathway interactions for Methyl 3-cyano-1H-
indole-4-carboxylate have not been detailed in the available literature, the indole nucleus is a
well-established pharmacophore. Indole derivatives are known to possess a wide range of
biological properties, including anti-tumor, anti-allergic, and central nervous system depressant
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activities.[5][6] The functional groups of this particular molecule—a cyano group and a methyl
carboxylate—offer potential sites for interaction with biological targets and for further chemical
modification. The indole scaffold's prevalence in bioactive compounds underscores the
potential of its derivatives in drug development.[7][8]
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Caption: Logical relationship of the indole scaffold to potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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